Cas no 1388029-58-0 (6-Chloro-2,4-dibromo-1H-benzimidazole)

• Product Name: 6-Chloro-2,4-dibromo-1H-benzimidazole
• CAS No: 1388029-58-0
• MF: C₇H₃Br₂ClN₂
• MW: 310.373118638992
• CID: 4824375
• Update Time: 2025-10-30

6-Chloro-2,4-dibromo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,4-dibromo-1H-benzimidazole

• Inchi： 1S/C7H3Br2ClN2/c8-4-1-3(10)2-5-6(4)12-7(9)11-5/h1-2H,(H,11,12)
• InChI Key： OMBILDMNPFMECK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(N2)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7

Additional information on 6-Chloro-2,4-dibromo-1H-benzimidazole

6-Chloro-2,4-dibromo-1H-benzimidazole (CAS No. 1388029-58-0): A Comprehensive Overview

6-Chloro-2,4-dibromo-1H-benzimidazole (CAS No. 1388029-58-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 6-Chloro-2,4-dibromo-1H-benzimidazole consists of a benzimidazole core with substituents at specific positions. The presence of a chlorine atom at the 6-position and bromine atoms at the 2 and 4 positions imparts distinct properties to the molecule, influencing its reactivity and biological activity. These substituents play a crucial role in modulating the compound's interactions with biological targets, making it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 6-Chloro-2,4-dibromo-1H-benzimidazole in various therapeutic areas. One notable application is its use as an antiparasitic agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against parasitic infections, particularly those caused by protozoan parasites such as Plasmodium falciparum, which is responsible for malaria. The mechanism of action involves the disruption of essential metabolic pathways in the parasite, leading to its demise.

In addition to its antiparasitic properties, 6-Chloro-2,4-dibromo-1H-benzimidazole has shown promise in cancer research. Studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways that are often dysregulated in cancer cells. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently overactivated in various types of cancer. This pathway is involved in cell proliferation, survival, and resistance to apoptosis.

The pharmacokinetic properties of 6-Chloro-2,4-dibromo-1H-benzimidazole have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its oral bioavailability and stability in physiological conditions are key factors that contribute to its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Chloro-2,4-dibromo-1H-benzimidazole in human subjects. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further investigation into its potential as a treatment for various diseases.

Beyond its direct therapeutic applications, 6-Chloro-2,4-dibromo-1H-benzimidazole serves as a valuable tool for chemical biology research. Its ability to modulate specific biological pathways makes it an excellent probe for studying cellular processes and identifying new drug targets. Researchers are using this compound to gain insights into the molecular mechanisms underlying various diseases, which can inform the development of more effective therapies.

In conclusion, 6-Chloro-2,4-dibromo-1H-benzimidazole (CAS No. 1388029-58-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of novel therapeutics targeting parasitic infections and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.